((2S,4R)-1-Methyl-4-(trifluoromethyl)pyrrolidin-2-yl)methanol

• Molecular Formula: C7H12F3NO
• Molecular Weight: 183.17 g/mol
• IUPAC Name: [(2S,4R)-1-methyl-4-(trifluoromethyl)pyrrolidin-2-yl]methanol
• InChI: InChI=1S/C7H12F3NO/c1-11-3-5(7(8,9)10)2-6(11)4-12/h5-6,12H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key: XNNQFJNNFAFMSI-RITPCOANSA-N
• Isomeric SMILES: CN1C[C@@H](C[C@H]1CO)C(F)(F)F
• Canonical SMILES: CN1CC(CC1CO)C(F)(F)F

Description

((2S,4R)-1-Methyl-4-(trifluoromethyl)pyrrolidin-2-yl)methanol: is a chiral compound with a pyrrolidine ring structure. The presence of a trifluoromethyl group and a hydroxyl group makes it an interesting molecule for various chemical and biological applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ((2S,4R)-1-Methyl-4-(trifluoromethyl)pyrrolidin-2-yl)methanol can be achieved through several methods. One common approach involves the cyclization of styrene, tertiary α-bromoalkyl esters, and primary amines under visible light conditions in a microchannel reactor . This method is efficient and environmentally friendly, as it does not require the use of metals.

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

((2S,4R)-1-Methyl-4-(trifluoromethyl)pyrrolidin-2-yl)methanol: undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The trifluoromethyl group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Reagents like Grignard reagents and organolithium compounds are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions include ketones, alcohols, and various substituted derivatives, depending on the reaction conditions and reagents used.

Scientific Research Applications

((2S,4R)-1-Methyl-4-(trifluoromethyl)pyrrolidin-2-yl)methanol: has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of ((2S,4R)-1-Methyl-4-(trifluoromethyl)pyrrolidin-2-yl)methanol involves its interaction with specific molecular targets. The trifluoromethyl group enhances its lipophilicity, allowing it to interact with hydrophobic pockets in proteins and enzymes. The hydroxyl group can form hydrogen bonds, further stabilizing these interactions. These properties make it a valuable compound for drug design and development.

Comparison with Similar Compounds

((2S,4R)-1-Methyl-4-(trifluoromethyl)pyrrolidin-2-yl)methanol: can be compared with other pyrrolidine derivatives, such as:

• (2S,4R)-4-fluoro-1-methyl-pyrrolidin-2-yl]methanol
• Pyrrolidin-2-ones

These compounds share similar structural features but differ in their substituents, which can significantly impact their chemical and biological properties. The trifluoromethyl group in ((2S,4R)-1-Methyl-4-(trifluoromethyl)pyrrolidin-2-yl)methanol imparts unique characteristics, such as increased stability and lipophilicity, making it distinct from its analogs.